1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-[(3-thiophen-2-ylpyrazin-2-yl)methyl]urea
• InChI: InChI=1S/C17H15FN4OS/c18-13-5-2-1-4-12(13)10-21-17(23)22-11-14-16(20-8-7-19-14)15-6-3-9-24-15/h1-9H,10-11H2,(H2,21,22,23)
• InChI Key: VCGQGJSUKCHJRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)NCC2=NC=CN=C2C3=CC=CS3)F
• Molecular Formula: C17H15FN4OS
• Molecular Weight: 342.4 g/mol

Description

1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound has been found to exhibit promising biological activity against various diseases, making it a subject of extensive research in recent years.

Mechanism of Action

The mechanism of action of 1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea is not well understood. However, studies suggest that this compound may act by inhibiting the activity of specific enzymes or proteins involved in disease progression.
Biochemical and Physiological Effects:
1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea has been found to exhibit potent biological activity against various diseases. This compound has been shown to inhibit the growth of cancer cells, bacterial cells, and viral particles. Additionally, this compound has been found to have low toxicity towards healthy cells, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea in lab experiments include its potent biological activity and low toxicity towards healthy cells. However, the limitations of using this compound include its complex synthesis method and limited availability.

Future Directions

There are several future directions for the study of 1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea. These include:
1. Further study of the mechanism of action of this compound to better understand its biological activity.
2. Investigation of the potential applications of this compound in the treatment of specific diseases, such as cancer or bacterial infections.
3. Development of new synthetic methods for the production of this compound to increase its availability.
4. Study of the structure-activity relationship of this compound to identify more potent analogs.
5. Investigation of the pharmacokinetics and pharmacodynamics of this compound to better understand its efficacy and safety in vivo.
In conclusion, 1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea is a promising compound with potential applications in medicinal chemistry. Further study of this compound is warranted to fully understand its biological activity and potential as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea involves the reaction of 2-amino-3-thiophen-2-ylpyrazine and 2-fluorobenzyl isocyanate in the presence of a suitable base. The reaction yields the desired compound, which can be purified by standard methods such as column chromatography.

Scientific Research Applications

1-(2-Fluorobenzyl)-3-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)urea has been extensively studied for its potential applications in medicinal chemistry. This compound has been found to exhibit potent activity against various diseases, including cancer, bacterial infections, and viral infections.